Cas no 1805043-04-2 (Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate)

• Product Name: Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate
• CAS No: 1805043-04-2
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 4980201
• Update Time: 2025-06-25

Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9ClF3NO3/c1-19-11(18)4-8-2-7(5-13)3-10(9(8)6-17)20-12(14,15)16/h2-3H,4-5H2,1H3
• InChI Key： RLBHYXJXUBTKIO-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C#N)C(CC(=O)OC)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate

Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate (CAS No. 1805043-04-2): A Comprehensive Overview

Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate, identified by its CAS number 1805043-04-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloromethyl and trifluoromethoxy substituents, alongside a cyano group, endows it with distinct chemical properties that are highly relevant to modern drug discovery and development.

The molecular structure of Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate encompasses a phenyl ring modified with these specific functional groups. The chloromethyl moiety is particularly noteworthy, as it serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. This feature is especially pertinent in the context of medicinal chemistry, where such intermediates are often employed to introduce specific pharmacophores into candidate drug molecules.

The trifluoromethoxy group, on the other hand, contributes to the compound's overall electronic properties and influences its interactions with biological targets. Trifluoromethoxy-substituted compounds are well-documented for their enhanced metabolic stability and improved binding affinity to certain enzymes and receptors. These attributes make Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate a promising candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing novel strategies for the treatment of various diseases, including cancer, inflammation, and infectious disorders. The compound in question has emerged as a key intermediate in several synthetic pathways that lead to bioactive molecules with potential therapeutic applications. For instance, researchers have leveraged its structural features to develop inhibitors targeting specific enzymatic pathways implicated in disease progression.

A particularly compelling area of investigation involves the use of Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate in the synthesis of small-molecule inhibitors designed to modulate protein-protein interactions. These interactions are often critical in cellular signaling cascades and can serve as attractive therapeutic targets. The compound's ability to serve as a precursor for such inhibitors underscores its significance in contemporary drug discovery efforts.

The cyano group present in the molecule also plays a crucial role in determining its reactivity and functionality. Cyano-substituted compounds are known for their ability to participate in various chemical transformations, including nucleophilic additions and condensation reactions. These reactions are fundamental to the synthesis of more complex organic molecules, making Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate a valuable building block in synthetic chemistry.

Recent advancements in computational chemistry have further highlighted the potential of this compound. High-throughput virtual screening techniques have been employed to identify novel derivatives with enhanced biological activity. These computational approaches leverage the known structural features of Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate to predict its interactions with biological targets, thereby accelerating the drug discovery process.

In addition to its applications in medicinal chemistry, Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate has found utility in materials science research. Its unique structural motifs have been explored in the development of advanced materials with tailored electronic properties. These materials are particularly relevant for applications in optoelectronics and nanotechnology, where precise control over molecular architecture is essential.

The synthesis of Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate itself is an intriguing challenge that highlights the compound's synthetic complexity. Multistep synthetic routes have been developed, often involving palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. These synthetic strategies not only showcase the compound's versatility but also demonstrate the ingenuity required to access such complex molecules.

The growing body of literature on Methyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)phenylacetate underscores its importance as a chemical entity with broad applications across multiple disciplines. As research continues to evolve, it is likely that new uses and derivatives will be discovered, further solidifying its role as a cornerstone compound in chemical and pharmaceutical research.